Cas no 1215526-22-9 (N-(1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]-2-phenylacetamide hydrochloride)

• Product Name: N-(1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]-2-phenylacetamide hydrochloride
• CAS No: 1215526-22-9
• MF: C₂₁H₂₄ClN₃O₂S
• MW: 417.952162742615
• CID: 5472521
• Update Time: 2025-10-28

N-(1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]-2-phenylacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)-2-phenylacetamide:hydrochloride
• N-(1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]-2-phenylacetamide hydrochloride

• Inchi： 1S/C21H23N3O2S.ClH/c25-20(16-17-6-2-1-3-7-17)24(11-10-23-12-14-26-15-13-23)21-22-18-8-4-5-9-19(18)27-21;/h1-9H,10-16H2;1H
• InChI Key： AKSBQDVYFZDXNX-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=CC=C2S1)CCN1CCOCC1)(=O)CC1=CC=CC=C1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-(1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]-2-phenylacetamide hydrochloride

Comprehensive Overview of N-(1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]-2-phenylacetamide hydrochloride (CAS No. 1215526-22-9)

N-(1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]-2-phenylacetamide hydrochloride (CAS No. 1215526-22-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name, belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities. The presence of both morpholine and phenylacetamide moieties in its structure contributes to its unique pharmacological properties, making it a subject of interest for drug discovery and development.

The compound's molecular formula and structural features have been extensively studied to understand its potential applications. Researchers have explored its role as a kinase inhibitor, particularly in targeting enzymes involved in cellular signaling pathways. This aligns with current trends in precision medicine, where small-molecule inhibitors are increasingly used to treat diseases like cancer and inflammatory disorders. The benzothiazole core is a common scaffold in medicinal chemistry, often associated with antimicrobial, antiviral, and anticancer activities, which explains the growing interest in this compound.

In recent years, the demand for high-purity research chemicals like N-(1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]-2-phenylacetamide hydrochloride has surged, driven by advancements in high-throughput screening and drug repurposing studies. The compound's CAS No. 1215526-22-9 is frequently searched in academic and industrial databases, reflecting its relevance in modern drug development. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability in preclinical studies.

From a synthetic chemistry perspective, the compound's preparation involves multi-step organic reactions, including amide coupling and N-alkylation techniques. These methods are widely discussed in peer-reviewed journals, catering to chemists seeking synthetic protocols for similar derivatives. The morpholine ring in the structure is particularly noteworthy, as it is a common pharmacophore in FDA-approved drugs, underscoring the compound's potential for further optimization.

Environmental and safety considerations are also critical when handling N-(1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]-2-phenylacetamide hydrochloride. While not classified as hazardous, proper laboratory practices are recommended to ensure safe usage. This aligns with the broader industry focus on green chemistry and sustainable research practices, topics frequently searched by professionals in the field.

In summary, N-(1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]-2-phenylacetamide hydrochloride (CAS No. 1215526-22-9) represents a promising candidate for further investigation in drug discovery. Its structural complexity and biological relevance make it a valuable tool for researchers exploring targeted therapies and mechanistic studies. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in both academic and industrial research.